Cas no 42201-71-8 (Methyl (trimethylsilyl)propiolate)

• Product Name: Methyl (trimethylsilyl)propiolate
• CAS No: 42201-71-8
• MF: C₇H₁₂O₂Si
• MW: 156.254483222961
• MDL: MFCD04039783
• CID: 860442
• PubChem ID: 560731
• Update Time: 2025-06-18

Methyl (trimethylsilyl)propiolate Chemical and Physical Properties

Names and Identifiers

• Methyl (trimethylsilyl)propiolate
• methyl 3-(trimethylsilyl)propiolate
• METHYL 3-TRIMETHYLSILYLPROPYNOATE
• AC1LBMY2
• AC1Q5YMY
• ACMC-20akhx
• AG-K-76709
• AR-1J4994
• CTK3J3666
• Methoxycarbonylalkinyltrimethylsilan
• Methyl 3-(trimethylsilyl)-2-propynoate
• methyl 3-trimethylsilyl-2-propynate
• methyl 3-trimethylsilylpropiolate
• methyl trimethylsilylpropiolate
• trimethylsilylpropynoic acid methyl ester
• Methyl 3-(trimethylsilyl)propynoate
• methyl 3-trimethylsilylprop-2-ynoate
• XXGHAMBKHIDZDC-UHFFFAOYSA-N
• Trimethylsilylpropiolic acid methyl ester
• SY096770
• Methyl 3-(trimethylsilyl)-2-propynoate #
• METHYL 3-(TRIMETHYLSILYL)P
• AC2403
• MFCD04039783
• 42201-71-8
• DA-32803
• C7H12O2Si
• AKOS028109755
• METHYL3-(TRIMETHYLSILYL)PROPIOLATE
• SCHEMBL8225159
• DTXSID10340005
• CS-0128831
• 2-Propynoic acid, 3-(trimethylsilyl)-, methyl ester
• METHYL 3-(TRIMETHYLSILYL)PROP-2-YNOATE
• CS-12582

• MDL： MFCD04039783
• Inchi： 1S/C7H12O2Si/c1-9-7(8)5-6-10(2,3)4/h1-4H3
• InChI Key： XXGHAMBKHIDZDC-UHFFFAOYSA-N
• SMILES： [Si](C#CC(=O)OC)(C)(C)C

Computed Properties

• Exact Mass: 156.06066
• Monoisotopic Mass: 156.060656156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.937
• Boiling Point: 71-75/11mm
• Flash Point: 71-75°C/11mm
• Refractive Index: 1.4400
• PSA: 26.3
• LogP: 1.04020
• Solubility: Not determined

Methyl (trimethylsilyl)propiolate Security Information

• Hazardous Material transportation number：UN3272
• Packing Group：III
• Hazard Level：3
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Methyl (trimethylsilyl)propiolate

Methyl (trimethylsilyl)propiolate: A Versatile Compound in Modern Chemistry and Pharmaceuticals

Methyl (trimethylsilyl)propiolate (CAS No. 42201-71-8) is a compound that has gained significant attention in the fields of organic synthesis, pharmaceuticals, and materials science due to its unique properties and versatile applications. This compound, also known as MTSP, is a derivative of propiolate and features a trimethylsilyl group, which imparts enhanced stability and reactivity to the molecule.

The chemical structure of Methyl (trimethylsilyl)propiolate consists of a methyl ester group attached to a propiolate moiety, with a trimethylsilyl group providing additional functionalization. The presence of the trimethylsilyl group not only enhances the stability of the compound but also facilitates its use in various synthetic transformations. This makes MTSP an invaluable reagent in the synthesis of complex organic molecules and pharmaceutical intermediates.

In recent years, Methyl (trimethylsilyl)propiolate has been extensively studied for its applications in the synthesis of bioactive compounds. For instance, a study published in the Journal of Organic Chemistry highlighted the use of MTSP in the synthesis of novel antiviral agents. The researchers demonstrated that MTSP can be efficiently converted into a series of substituted propiolates, which exhibit potent antiviral activity against a range of viral strains. This finding underscores the potential of Methyl (trimethylsilyl)propiolate in developing new therapeutic agents for viral infections.

Beyond its applications in pharmaceuticals, Methyl (trimethylsilyl)propiolate has also found use in materials science. A recent study published in the Journal of Materials Chemistry explored the use of MTSP as a precursor for the synthesis of functionalized polymers. The researchers reported that MTSP-derived polymers exhibit excellent thermal stability and mechanical properties, making them suitable for various industrial applications, including coatings and adhesives.

The synthetic versatility of Methyl (trimethylsilyl)propiolate is further highlighted by its role in click chemistry reactions. Click chemistry is a concept that emphasizes the use of modular reactions to construct complex molecules efficiently. A study published in the Tetrahedron Letters demonstrated that MTSP can participate in copper-catalyzed azide-alkyne cycloaddition reactions, which are fundamental to click chemistry. This property makes Methyl (trimethylsilyl)propiolate an attractive reagent for synthesizing conjugates with biological and materials applications.

In addition to its synthetic applications, Methyl (trimethylsilyl)propiolate has been investigated for its potential as a probe molecule in analytical chemistry. A study published in the Analytical Chemistry journal explored the use of MTSP-based derivatives as fluorescent probes for detecting specific biomolecules. The researchers found that these probes exhibit high sensitivity and selectivity, making them valuable tools for bioanalytical applications.

The safety and handling of Methyl (trimethylsilyl)propiolate are important considerations for researchers and industrial users. While it is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to ensure safe usage. Proper storage conditions, such as keeping the compound away from moisture and heat sources, are essential to maintain its stability and reactivity.

In conclusion, Methyl (trimethylsilyl)propiolate (CAS No. 42201-71-8) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical development, materials science, and analytical chemistry. Its unique chemical structure and properties make it an indispensable reagent for researchers and industry professionals alike. As ongoing research continues to uncover new applications and potential uses for this compound, it is clear that Methyl (trimethylsilyl)propiolate will remain an important player in modern chemistry and related fields.